Cas no 2229581-15-9 (4-(3-hydroxyazetidin-3-yl)benzene-1,2-diol)

• Product Name: 4-(3-hydroxyazetidin-3-yl)benzene-1,2-diol
• CAS No: 2229581-15-9
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 5867677
• PubChem ID: 165702152
• Update Time: 2025-11-06

4-(3-hydroxyazetidin-3-yl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 4-(3-hydroxyazetidin-3-yl)benzene-1,2-diol
• EN300-1825128
• 2229581-15-9

• Inchi： 1S/C9H11NO3/c11-7-2-1-6(3-8(7)12)9(13)4-10-5-9/h1-3,10-13H,4-5H2
• InChI Key： SVYRVTUMTFAJIY-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC(=C(C=2)O)O)CNC1

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 72.7Ų

Additional information on 4-(3-hydroxyazetidin-3-yl)benzene-1,2-diol

Comprehensive Overview of 4-(3-hydroxyazetidin-3-yl)benzene-1,2-diol (CAS No. 2229581-15-9)

4-(3-hydroxyazetidin-3-yl)benzene-1,2-diol, with the CAS registry number 2229581-15-9, is a chemically significant compound that has garnered attention in pharmaceutical and biochemical research. This compound, characterized by its unique hydroxyazetidine and benzenediol moieties, exhibits potential applications in drug development, particularly in targeting oxidative stress-related pathways. Its molecular structure combines a 3-hydroxyazetidine ring with a catechol backbone, making it a subject of interest for researchers exploring novel therapeutic agents.

The growing demand for neuroprotective agents and antioxidant compounds has placed 4-(3-hydroxyazetidin-3-yl)benzene-1,2-diol in the spotlight. Recent studies suggest its potential role in mitigating oxidative damage, a key factor in neurodegenerative diseases like Alzheimer's and Parkinson's. This aligns with the increasing public interest in brain health supplements and natural antioxidants, as evidenced by trending searches on platforms like Google and PubMed. Researchers are also investigating its enzyme inhibition properties, which could pave the way for new treatments in metabolic disorders.

From a synthetic chemistry perspective, the compound's azetidine ring offers steric and electronic features that enhance its binding affinity to biological targets. This has led to its exploration in structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry. The catechol group further contributes to its reactivity, enabling interactions with metal ions and proteins, which is relevant to chelation therapy research. Such properties make it a versatile candidate for drug design and biomaterial development.

In the context of green chemistry, 4-(3-hydroxyazetidin-3-yl)benzene-1,2-diol has been evaluated for its biodegradability and low toxicity profile, addressing the global push for sustainable pharmaceuticals. This resonates with consumer searches for eco-friendly drug alternatives and non-toxic bioactive compounds. Its potential as a precursor molecule in synthesizing more complex derivatives also aligns with the industry's focus on scalable synthetic routes.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry have been employed to characterize this compound, ensuring high purity for research applications. These methods are frequently searched by laboratory professionals seeking compound validation protocols. Additionally, computational studies, including molecular docking and QSAR modeling, have predicted its interactions with biological targets, further driving its relevance in computer-aided drug discovery.

The compound's potential extends to cosmeceutical applications, where its antioxidant properties could benefit anti-aging formulations. This ties into the booming market for science-backed skincare ingredients, a frequently searched topic in beauty and wellness forums. Its polar solubility also makes it suitable for aqueous formulations, a priority for clean beauty brands.

In summary, 4-(3-hydroxyazetidin-3-yl)benzene-1,2-diol (CAS 2229581-15-9) represents a multifaceted compound with promising applications across therapeutics, sustainability, and consumer health. Its structural uniqueness and functional versatility continue to inspire research, addressing both scientific curiosity and real-world health challenges.